Cas no 57256-34-5 (Salsolinol-1-carboxylic acid)

• Product Name: Salsolinol-1-carboxylic acid
• CAS No: 57256-34-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 368011
• PubChem ID: 100185
• Update Time: 2025-11-02

Salsolinol-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-6,7-dihydroxy-1-methyl-
• 1-carboxysalsolinol
• 6,7-dihydroxy-1-methyl-3,4-dihydro-2H-isoquinoline-1-carboxylic acid
• Salsolinol-1-carboxylic acid
• (+/-)-Salsolinol-1-carboxylic acid
• 6,7-Dihydroxy-1-methyl-1,2,3,4-tetrahydroisochinolin-1-carbonsaeu
• 6,7-Dihydroxy-1-methyl-1,2,3,4-tetrahydro-isochinolin-1-carbonsaeure
• 6,7-dihydroxy-1-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• 6,7-dihydroxy-1-methyl-1,2,3,4-tetrahydro-isoquinoline-1-carboxylic acid
• AC1L2O8Y
• AC1Q5UJG
• CHEMBL502044
• CTK1G9708
• Sal-1-CA
• NCGC00024700-02
• SCHEMBL12648654
• (1S)-6,7-dihydroxy-1-methyl-3,4-dihydro-2H-isoquinolin-2-ium-1-carboxylate
• DTXSID401150915
• HMS3411K22
• HMS3675K22
• SR-01000597654
• HY-N2321
• 6,7-Dihydroxy-1-methyl-1,2,3,4-tetrahydro-1-isoquinolinecarboxylic acid #
• NSC358258
• NSC 358258
• 1-Methyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• 57256-34-5
• Isoquinoline-1-carboxylic acid, 1,2,3,4-tetrahydro-6,7-hydroxy-1-methyl-
• NSC-358258
• AKOS004907177
• XHGLVMDBZZZXDP-UHFFFAOYSA-N
• 1-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6,7-dihydroxy-1-methyl-
• 1,2,3,4-Tetrahydro-6,7-dihydroxy-1-methyl-1-isoquinolinecarboxylic acid
• CS-0020761
• Isoquinoline-1-carboxylic acid, 1,2,3,4-tetrahydro-6,7-hydroxy-1-meyhyl-
• HMS3266D19
• SR-01000597654-1
• BRD-A49952467-001-02-4
• DA-57644

• Inchi： 1S/C11H13NO4/c1-11(10(15)16)7-5-9(14)8(13)4-6(7)2-3-12-11/h4-5,12-14H,2-3H2,1H3,(H,15,16)
• InChI Key： XHGLVMDBZZZXDP-UHFFFAOYSA-N
• SMILES： OC(C1(C)C2C=C(C(=CC=2CCN1)O)O)=O

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 489.5±45.0 °C at 760 mmHg
• Flash Point: 249.8±28.7 °C
• Refractive Index: 1.621
• PSA: 89.79
• LogP: 0.87210
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Salsolinol-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on Salsolinol-1-carboxylic acid

Exploring Salsolinol-1-carboxylic acid (CAS No. 57256-34-5): Properties, Applications, and Research Insights

Salsolinol-1-carboxylic acid (CAS No. 57256-34-5) is a naturally occurring tetrahydroisoquinoline derivative that has garnered significant attention in neuroscience and biochemistry research. This compound, structurally related to dopamine-derived alkaloids, plays a crucial role in understanding neurochemical processes and potential therapeutic applications. With the growing interest in neuroprotective compounds and endogenous metabolites, researchers are increasingly focusing on the unique properties of Salsolinol-1-carboxylic acid and its derivatives.

The molecular structure of Salsolinol-1-carboxylic acid features a carboxyl group at the 1-position of the tetrahydroisoquinoline ring system, which significantly influences its chemical behavior and biological activity. This structural characteristic makes it distinct from other salsolinol derivatives and contributes to its specific interactions with biological systems. Recent studies published in journals like Neurochemical Research and Journal of Neurochemistry have highlighted its potential role in neurological disorders and neurodegenerative disease research.

In the context of current research trends, Salsolinol-1-carboxylic acid is being investigated for its possible involvement in Parkinson's disease pathways. Scientists are particularly interested in how this compound interacts with dopaminergic neurons and whether it could serve as a biomarker for certain neurological conditions. The compound's presence in human cerebrospinal fluid and its relationship to oxidative stress mechanisms make it a valuable subject for modern neuropharmacology studies.

From a synthetic chemistry perspective, Salsolinol-1-carboxylic acid presents interesting challenges and opportunities. Researchers are developing novel synthesis methods for tetrahydroisoquinolines that could improve the production of this compound for research purposes. The pharmaceutical industry shows growing interest in this class of compounds due to their potential as central nervous system targets and their structural similarity to important neuroactive substances.

The analytical characterization of Salsolinol-1-carboxylic acid typically involves advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods are crucial for studying the compound's stability, metabolism, and distribution in biological systems. Recent advancements in analytical chemistry techniques have enabled more precise detection and quantification of this compound in complex biological matrices.

In metabolic studies, Salsolinol-1-carboxylic acid has been identified as a potential intermediate in various biochemical pathways. Its relationship to dopamine metabolism and possible connections to neurotransmitter regulation make it a compound of significant interest in both basic and applied neuroscience research. Some studies suggest it may participate in endogenous neuroprotection mechanisms, though this area requires further investigation.

The commercial availability of Salsolinol-1-carboxylic acid (CAS No. 57256-34-5) has increased in recent years to meet the growing demand from research institutions. Suppliers typically offer this compound in high purity grades suitable for biochemical research applications and reference standard preparation. Proper storage conditions, typically at low temperatures and protected from light, are essential to maintain the stability of this sensitive compound.

Future research directions for Salsolinol-1-carboxylic acid may explore its potential interactions with neuroreceptor systems and possible therapeutic applications. The compound's unique structural features and biological activities position it as an important subject for ongoing medicinal chemistry investigations. As analytical methods continue to improve, researchers anticipate gaining deeper insights into the physiological roles and potential clinical relevance of this interesting molecule.

For scientists working with Salsolinol-1-carboxylic acid, understanding its chemical properties and handling requirements is essential. The compound's solubility characteristics, stability profile, and reactivity patterns should be carefully considered when designing experiments. Proper safety protocols should always be followed, even though this compound is not classified as hazardous under standard laboratory guidelines.

The study of Salsolinol-1-carboxylic acid (CAS No. 57256-34-5) represents an exciting intersection of organic chemistry, neuroscience, and biochemical research. As our understanding of neuroactive compounds continues to evolve, this molecule will likely remain an important focus for researchers investigating the complex chemistry of the nervous system and potential interventions for neurological disorders.